Cas no 1251027-65-2 ({2-(1-methoxypropan-2-yl)aminophenyl}methanol)

• Product Name: {2-(1-methoxypropan-2-yl)aminophenyl}methanol
• CAS No: 1251027-65-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5167898
• PubChem ID: 62536626
• Update Time: 2025-06-08

{2-(1-methoxypropan-2-yl)aminophenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(1-methoxypropan-2-yl)amino]phenyl}methanol
• (2-((1-Methoxypropan-2-yl)amino)phenyl)methanol
• Benzenemethanol, 2-[(2-methoxy-1-methylethyl)amino]-
• {2-(1-methoxypropan-2-yl)aminophenyl}methanol

• Inchi： 1S/C11H17NO2/c1-9(8-14-2)12-11-6-4-3-5-10(11)7-13/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： FOKGLHJMCPNILX-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1C=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on {2-(1-methoxypropan-2-yl)aminophenyl}methanol

Comprehensive Overview of {2-(1-methoxypropan-2-yl)aminophenyl}methanol (CAS No. 1251027-65-2)

{2-(1-methoxypropan-2-yl)aminophenyl}methanol (CAS No. 1251027-65-2) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as (1-methoxypropan-2-yl)(phenylmethyl)amine, is characterized by its complex molecular structure, which includes a methoxypropan-2-yl group and an aminophenyl group attached to a methanol moiety. This intricate arrangement endows the compound with a range of chemical and biological activities that have been the subject of extensive study.

The chemical formula of {2-(1-methoxypropan-2-yl)aminophenyl}methanol is C₁₃H₁₉NO₃, and it has a molecular weight of approximately 237.3 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 1-methoxypropan-2-amine with benzaldehyde followed by reduction to form the final product. The synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, {2-(1-methoxypropan-2-yl)aminophenyl}methanol is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The biological activity of {2-(1-methoxypropan-2-yl)aminophenyl}methanol has been extensively studied in recent years. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that {2-(1-methoxypropan-2-yl)aminophenyl}methanol can selectively bind to specific GPCRs, thereby modulating their activity. This property makes it a valuable tool for investigating GPCR function and for developing novel therapeutic agents.

In addition to its role as a GPCR modulator, {2-(1-methoxypropan-2-yl)aminophenyl}methanol has also been explored for its potential anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that {2-(1-methoxypropan-2-yl)aminophenyl}methanol may have therapeutic potential in the treatment of inflammatory diseases.

The pharmacological profile of {2-(1-methoxypropan-2-yl)aminophenyl}methanol has also been investigated in animal models. Preclinical studies have shown that the compound exhibits good bioavailability and pharmacokinetic properties when administered orally or intravenously. These characteristics are essential for its potential use as a drug candidate in clinical trials.

In the context of drug development, {2-(1-methoxypropan-2-yl)aminophenyl}methanol has been evaluated for its safety and efficacy in various preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile.

The potential applications of {2-(1-methoxypropan-2-yl)aminophenyl}methanol extend beyond its use as a therapeutic agent. It has also been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material for the synthesis of novel compounds with anti-cancer properties. The versatility of {2-(1-methoxypropan-2-yl)aminophenyl}methanol makes it an attractive candidate for further exploration in drug discovery and development.

In conclusion, {2-(1-methoxypropan-2-y l)aminophen yl}metha nol (CAS No. 1 25 10 07 -65 - 0 0 ) strong > i s a n i n t e r e s t i n g c o m p o u n d w i t h p o t e n t i a l b i o l o g i c a l a n d p h a r m a c o l o g i c a l s i g n i f i c a n c e . I t s u n q u e m o l e c u l ar s t r u c t u r e , p h y s i c o c h e m i c al p r o p e r t i e s , an d b io l ogi ca l ac ti vi ty m ak e it an im po rt an t su bje ct o f re se ar ch . A s re se ar ch co ntinu es , th e fu ll po te nt ia l o f th is co mp ou nd w ill lik ely be re ve ale d , op eni ng ne w ho ri zo ns fo r ap pli ca ti on s i n me di ci ne an d sc ie nc e . p >